Cas no 2060043-96-9 ({2-cyclopropyl-5H,6H,7H,8H-imidazo1,2-apyridin-3-yl}methanamine)

• Product Name: {2-cyclopropyl-5H,6H,7H,8H-imidazo1,2-apyridin-3-yl}methanamine
• CAS No: 2060043-96-9
• MF: C₁₁H₁₇N₃
• MW: 191.272782087326
• MDL: MFCD30498534
• CID: 5154005
• PubChem ID: 125453226
• Update Time: 2025-06-09

{2-cyclopropyl-5H,6H,7H,8H-imidazo1,2-apyridin-3-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine-3-methanamine, 2-cyclopropyl-5,6,7,8-tetrahydro-
• {2-cyclopropyl-5H,6H,7H,8H-imidazo1,2-apyridin-3-yl}methanamine

• MDL： MFCD30498534
• Inchi： 1S/C11H17N3/c12-7-9-11(8-4-5-8)13-10-3-1-2-6-14(9)10/h8H,1-7,12H2
• InChI Key： MQLOJCJAFOSCHI-UHFFFAOYSA-N
• SMILES： C12=NC(C3CC3)=C(CN)N1CCCC2

Additional information on {2-cyclopropyl-5H,6H,7H,8H-imidazo1,2-apyridin-3-yl}methanamine

Recent Advances in the Study of {2-cyclopropyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-yl}methanamine (CAS: 2060043-96-9)

The compound {2-cyclopropyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-yl}methanamine (CAS: 2060043-96-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic amine derivative exhibits unique structural features that make it a promising candidate for drug development, particularly in the areas of central nervous system (CNS) disorders and infectious diseases. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and structure-activity relationships (SAR) to optimize its biological activity and therapeutic efficacy.

One of the key findings from recent research is the compound's interaction with specific neurotransmitter receptors in the CNS. Preliminary in vitro and in vivo studies suggest that {2-cyclopropyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-yl}methanamine acts as a modulator of GABA_A receptors, which are critical targets for anxiolytic and sedative drugs. The cyclopropyl moiety in the structure appears to enhance binding affinity and selectivity, potentially reducing off-target effects. Additionally, molecular docking studies have revealed favorable interactions with the benzodiazepine-binding site of GABA_A receptors, supporting its potential as a novel anxiolytic agent.

Another area of investigation has been the compound's antimicrobial properties. Recent studies have demonstrated its efficacy against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell membrane integrity, as evidenced by electron microscopy and membrane potential assays. Notably, the compound showed minimal cytotoxicity against mammalian cells, suggesting a favorable therapeutic index. These findings highlight its potential as a lead compound for developing new antibiotics to address the growing problem of antimicrobial resistance.

Pharmacokinetic studies of {2-cyclopropyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-yl}methanamine have also provided valuable insights. The compound exhibits good oral bioavailability and blood-brain barrier penetration, which is crucial for its CNS applications. Metabolic stability studies indicate that it is primarily metabolized by cytochrome P450 enzymes, with the major metabolites being inactive. This suggests that the compound may have a favorable pharmacokinetic profile for further development. However, additional studies are needed to assess potential drug-drug interactions and long-term safety.

In conclusion, {2-cyclopropyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-yl}methanamine (CAS: 2060043-96-9) represents a promising scaffold for drug discovery with applications in both CNS disorders and infectious diseases. Ongoing research is focused on optimizing its structure to improve potency and selectivity, as well as exploring its potential in other therapeutic areas. The compound's unique pharmacological profile and favorable pharmacokinetic properties make it a compelling candidate for further preclinical and clinical development.